![molecular formula C12H11F3N4O B2952316 2-methyl-4-{[(3-pyridinylmethyl)amino]methylene}-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one CAS No. 320425-18-1](/img/structure/B2952316.png)
2-methyl-4-{[(3-pyridinylmethyl)amino]methylene}-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
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Overview
Description
Scientific Research Applications
Agrochemicals
The trifluoromethylpyridine moiety, which is part of the compound’s structure, is commonly used in the synthesis of agrochemicals. These compounds are crucial in the protection of crops from pests. For instance, fluazifop-butyl, a derivative of trifluoromethylpyridine, was the first to be introduced to the market. Since then, over 20 new agrochemicals containing this moiety have been named .
Pharmaceutical Research
In pharmaceuticals, the trifluoromethyl group combined with the pyridine ring contributes to the biological activity of various drugs. Several pharmaceutical products and veterinary medicines containing this structure have been approved for the market, and many more are undergoing clinical trials .
Green Chemistry
The compound’s derivatives can be synthesized using greener chemistry protocols, such as continuous flow methods. This approach is more environmentally friendly compared to conventional batch reactions, reducing waste and improving safety .
Material Science
The unique physicochemical properties of the fluorine atom, when incorporated into pyridine rings, make these compounds valuable in the development of functional materials. Their application in material science is growing as research continues to explore their potential .
Organic Synthesis
The compound serves as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical reactions makes it a versatile building block in organic chemistry, leading to the creation of a wide array of substances .
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-methyl-4-(pyridin-3-ylmethyliminomethyl)-5-(trifluoromethyl)-1H-pyrazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F3N4O/c1-19-11(20)9(10(18-19)12(13,14)15)7-17-6-8-3-2-4-16-5-8/h2-5,7,18H,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZQHGJYYXNUBJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C(=C(N1)C(F)(F)F)C=NCC2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-4-{[(3-pyridinylmethyl)amino]methylene}-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one |
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